Cas no 2228302-45-0 (2-(fluoromethyl)butanedioic acid)

• Product Name: 2-(fluoromethyl)butanedioic acid
• CAS No: 2228302-45-0
• Molecular Formula: C₅H₇FO₄
• Molecular Weight: 150.105085611343
• CID: 6149345
• PubChem ID: 88768054

2-(fluoromethyl)butanedioic acid Properties

Names and Identifiers

• 2-(fluoromethyl)butanedioic acid
• EN300-1824348
• SCHEMBL11360065
• 2228302-45-0

• InChIKey： YXMIVWKRCFOFBX-UHFFFAOYSA-N
• Inchi： 1S/C5H7FO4/c6-2-3(5(9)10)1-4(7)8/h3H,1-2H2,(H,7,8)(H,9,10)
• SMILES： FCC(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 150.03283686g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 150.03283686g/mol
• Heavy Atom Count: 10
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids